4-fluoro-N-(2-(3-methoxyphenyl)-2-morpholinoethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C20H23FN2O3/c1-25-18-4-2-3-16(13-18)19(23-9-11-26-12-10-23)14-22-20(24)15-5-7-17(21)8-6-15/h2-8,13,19H,9-12,14H2,1H3,(H,22,24)
• InChI Key: MVPLTVQEPGNBDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)C2=CC=C(C=C2)F)N3CCOCC3
• Molecular Formula: C20H23FN2O3
• Molecular Weight: 358.4 g/mol

Description

4-fluoro-N-(2-(3-methoxyphenyl)-2-morpholinoethyl)benzamide, also known as FMMEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis in Medicinal Chemistry

4-fluoro-N-(2-(3-methoxyphenyl)-2-morpholinoethyl)benzamide is involved in the synthesis of complex medicinal compounds. One example is the synthesis of Gefitinib, an important pharmaceutical compound, where related benzamide derivatives are used in the process. These derivatives play a crucial role in catalysis and the formation of the final product with a significant yield (Jin et al., 2005).

Application in Neurological Studies

This compound has been used in research focused on neurological conditions such as Alzheimer's disease. A related compound, 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, has been utilized in positron emission tomography (PET) imaging for studying serotonin 1A (5-HT(1A)) receptors in the brains of patients with Alzheimer's disease (Kepe et al., 2006).

Cancer Research

In cancer research, fluorine-containing benzamide analogs, similar in structure to 4-fluoro-N-(2-(3-methoxyphenyl)-2-morpholinoethyl)benzamide, have been synthesized for imaging the sigma-2 receptor status of solid tumors using PET imaging. These studies help in understanding tumor biology and may contribute to developing new therapeutic approaches (Tu et al., 2007).

Material Science

In material science, derivatives of benzamide, including those with fluorine substitutions, have been studied for their electrochromic and electrofluorescent properties. These compounds are promising for applications in smart materials and advanced electronic devices (Sun et al., 2016).